Cas no 1074-45-9 (4-Pyrimidinecarboxaldehyde,6-methyl-, oxime)
1074-45-9 structure
Product Name:4-Pyrimidinecarboxaldehyde,6-methyl-, oxime
CAS No:1074-45-9
MF:C6H7N3O
MW:137.139280557632
CID:117409
PubChem ID:136967103
Update Time:2025-04-18
4-Pyrimidinecarboxaldehyde,6-methyl-, oxime Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxaldehyde,6-methyl-, oxime
- 4-Pyrimidinecarboxaldehyde, 6-methyl-, oxime (7CI,8CI,9CI)
- 6-Methylpyrimidine-4-carbaldehydeoxime
- 1074-45-9
- (NE)-N-[(6-methylpyrimidin-4-yl)methylidene]hydroxylamine
- 6-Methylpyrimidine-4-carbaldehyde oxime
-
- Inchi: 1S/C6H7N3O/c1-5-2-6(3-9-10)8-4-7-5/h2-4,10H,1H3/b9-3+
- InChI Key: KZXCEYLTDGSIMU-YCRREMRBSA-N
- SMILES: O/N=C/C1=CC(C)=NC=N1
Computed Properties
- Exact Mass: 137.05901
- Monoisotopic Mass: 137.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.8A^2
- XLogP3: 0.6
Experimental Properties
- PSA: 58.37
4-Pyrimidinecarboxaldehyde,6-methyl-, oxime Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
1074-45-9 (4-Pyrimidinecarboxaldehyde,6-methyl-, oxime) Related Products
- 1073-65-0(4-Pyrimidinecarboxaldehyde, oxime (7CI,8CI,9CI))
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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